Cas no 731-98-6 (5'-deoxy-5'-fluoroadenosine)

5'-Deoxy-5'-fluoroadenosine is a fluorinated nucleoside analog with potential applications in biochemical and pharmaceutical research. Its structure, featuring a fluorine substitution at the 5' position, enhances metabolic stability compared to its non-fluorinated counterpart, making it a valuable tool for studying nucleoside metabolism and enzyme interactions. The compound is particularly useful in probing the mechanisms of adenosine-processing enzymes, such as nucleoside phosphorylases and kinases, due to its resistance to enzymatic degradation. Its unique properties also make it a candidate for antiviral or anticancer drug development, where modified nucleosides play a critical role in inhibiting nucleic acid synthesis. High purity and well-characterized synthesis ensure reproducibility in research applications.
5'-deoxy-5'-fluoroadenosine structure
5'-deoxy-5'-fluoroadenosine structure
Product Name:5'-deoxy-5'-fluoroadenosine
CAS No:731-98-6
MF:C10H12FN5O3
MW:269.232384681702
CID:1765213
PubChem ID:448403
Update Time:2025-06-08

5'-deoxy-5'-fluoroadenosine Chemical and Physical Properties

Names and Identifiers

    • 5'-deoxy-5'-fluoroadenosine
    • 8LJ6NC6D44
    • G64191
    • DB03716
    • AKOS040758856
    • 5FD
    • (2R,3R,4S,5S)-2-(6-Aminopurin-9-yl)-5-(fluoromethyl)oxolane-3,4-diol
    • QPVLKMICBYRPSX-KQYNXXCUSA-N
    • CHEBI:12060
    • C19766
    • UNII-8LJ6NC6D44
    • (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-(fluoromethyl)tetrahydrofuran-3,4-diol
    • 5'-FDA cpd
    • 9-(5-deoxy-5-fluoro-beta-D-ribofuranosyl)-9H-purin-6-amine
    • Q18353094
    • Adenosine, 5'-deoxy-5'-fluoro-
    • DTXSID701031716
    • 5'-FLUORO-5'-DEOXYADENOSINE
    • 6-amino-9-(5-deoxy-5-fluoro-beta-D-ribofuranosyl)-9H-purine
    • PD059504
    • NS00070117
    • 5'-Fluoro-5'-deoxy-adenosine
    • 731-98-6
    • SCHEMBL2115226
    • TS-09166
    • CHEMBL1212979
    • Inchi: 1S/C10H12FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h2-4,6-7,10,17-18H,1H2,(H2,12,13,14)/t4-,6-,7-,10-/m1/s1
    • InChI Key: QPVLKMICBYRPSX-KQYNXXCUSA-N
    • SMILES: FC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 269.09256
  • Monoisotopic Mass: 269.09241742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 119.31

5'-deoxy-5'-fluoroadenosine Pricemore >>

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